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Compound of Interest

N-(4-amino-2-
Compound Name:

cyanophenyl)acetamide
CAS No.: 73894-39-0

Cat. No.: B1304726

Get Quote

Executive Summary & Compound Identity

N-(4-amino-2-cyanophenyl)acetamide is a bifunctionalized aniline derivative characterized by
an acetamide group at the C1 position, an electron-withdrawing cyano (nitrile) group at the
ortho (C2) position, and a primary amine at the para (C4) position.

Its structural integrity is compromised primarily by oxidative degradation of the primary amine
and hydrolytic cleavage of the amide/nitrile functionalities. Proper storage requires strict
exclusion of light, moisture, and oxygen.
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Property Data
CAS Number 73894-39-0
IUPAC Name N-(4-amino-2-cyanophenyl)acetamide
C
H
Molecular Formula
N
)
Molecular Weight 175.19 g/mol
Appearance White to off-white / pale beige solid

Solubilit DMSO, Methanol, Ethyl Acetate; sparingly
olubili
Y soluble in water

) Irritant; Potential Nitrile Toxicity (metabolic
Primary Hazard
release of CN™)

Stability Profile & Degradation Mechanisms

Understanding the degradation pathways is essential for establishing valid storage protocols.
This molecule exhibits three distinct instability vectors:

Oxidative Instability (The "Browning" Effect)

The primary amine (-NH

) at the para position is electron-rich and highly susceptible to oxidation by atmospheric
oxygen.

e Mechanism: Formation of radical cations followed by polymerization into azo, azoxy, or
quinone-imine species.

 Visual Indicator: Samples turning from white/beige to brown or black indicate significant
oxidative degradation.
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o Catalysts: Light (UV/Vis) and trace metal ions.

Hydrolytic Susceptibility
The molecule contains two hydrolyzable groups:

o Acetamide (Amide): Hydrolysis yields 2-cyano-1,4-phenylenediamine (the free diamine). This
is often accelerated by acidic impurities.

 Nitrile (Cyano): Under extreme pH or prolonged moisture exposure, the nitrile hydrolyzes first
to a primary amide (-CONH

) and subsequently to a carboxylic acid (-COOH).

Thermal & Cyclization Risk

The ortho relationship between the acetamide and the nitrile group creates a potential for
intramolecular cyclization, particularly under thermal stress or basic conditions. This can lead to
the formation of quinazoline derivatives (e.g., 2-methyl-4-aminoquinazoline species), a
common impurity in kinase inhibitor synthesis.

Visualization: Degradation Pathways

The following diagram illustrates the critical degradation nodes for N-(4-amino-2-
cyanophenyl)acetamide.
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Caption: Figure 1.[1] Primary degradation pathways: Oxidation (Red), Hydrolysis (Yellow), and
Thermal Cyclization (Green).

Storage & Handling Protocols

To maintain purity >98% over extended periods (6+ months), the following "Gold Standard"
storage protocol is required.

Environmental Control

o Temperature:Long-term storage at -20°C is preferred. Short-term (weeks) storage at 2—8°C
(refrigerated) is acceptable. Room temperature storage is not recommended due to
accelerated oxidation rates.

+ Atmosphere: Store under an inert atmosphere (Argon or Nitrogen). Argon is preferred due to
its higher density, which effectively blankets the powder.
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o Container: Amber glass vials with Teflon-lined screw caps. Avoid clear glass to prevent
photolytic degradation.

Handling Workflow (The "Equilibration Rule")

A common failure mode is opening cold vials in humid ambient air, causing condensation.
Water absorption immediately initiates hydrolysis.

Protocol:

Remove vial from freezer (-20°C).

Place in a desiccator and allow to warm to room temperature (approx. 30—60 mins).

Do not open until condensation on the outer glass has evaporated.

Weigh out required mass quickly.[2]

Purge the headspace with Nitrogen/Argon before resealing.

Return to storage immediately.

Visualization: Storage Decision Logic
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Caption: Figure 2. Decision tree for storage conditions based on usage frequency.

Analytical Monitoring

Routine validation of compound purity is necessary before use in critical synthesis steps.

HPLC Method Parameters (Recommended)
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).

o Mobile Phase A: Water + 0.1% Formic Acid (or TFA).
» Mobile Phase B: Acetonitrile (ACN).

e Gradient: 5% B to 95% B over 10-15 minutes.
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e Detection: UV at 254 nm (aromatic ring) and 220 nm (amide/nitrile).
o Expected Impurities:
o Early Eluting:[2] 2-cyano-1,4-phenylenediamine (Hydrolysis product).
o Late Eluting: Azo-dimers (Oxidation products).
Rapid Purity Check (TLC)
o Stationary Phase: Silica Gel 60 F254.
e Solvent System: Ethyl Acetate : Hexane (typically 1:1 or 2:1 depending on polarity).

e Visualization: UV lamp (254 nm). Oxidation impurities often appear as yellow/brown spots at
the baseline or solvent front depending on polymerization state.

Safety & Toxicology

 Nitrile Hazard: While the cyano group is bonded to an aromatic ring (aryl nitrile), metabolic
processing can potentially release cyanide ions, though less readily than aliphatic nitriles.
Treat as toxic if swallowed.

 Aniline Hazard: Anilines are known sensitizers and can cause methemoglobinemia.

o PPE: Nitrile gloves, lab coat, and safety glasses are mandatory. Handle in a fume hood to
avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. derpharmachemica.com [derpharmachemica.com]
e 2. Quinonas y derivados | CymitQuimica [cymitquimica.com]

 To cite this document: BenchChem. [Technical Guide: Stability & Storage of N-(4-amino-2-
cyanophenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304726/docs#technical-guide-stability-storage-of-n-
4-amino-2-cyanophenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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